Cas no 85566-04-7 (1,3-Bis[diazo-[3-[diazo(phenyl)methyl]phenyl]methyl]benzene)

1,3-Bis[diazo-[3-[diazo(phenyl)methyl]phenyl]methyl]benzene structure
85566-04-7 structure
Product Name:1,3-Bis[diazo-[3-[diazo(phenyl)methyl]phenyl]methyl]benzene
CAS No:85566-04-7
MF:C34H22N8
MW:542.592085361481
CID:2807982
PubChem ID:71406314
Update Time:2025-04-21

1,3-Bis[diazo-[3-[diazo(phenyl)methyl]phenyl]methyl]benzene Chemical and Physical Properties

Names and Identifiers

    • 85566-04-7
    • 1,1'-{1,3-Phenylenebis[(diazomethylene)-3,1-phenylene(diazomethylene)]}dibenzene
    • DTXSID00826924
    • 1,3-Bis[diazo-[3-[diazo(phenyl)methyl]phenyl]methyl]benzene
    • Inchi: 1S/C34H22N8/c35-39-31(23-10-3-1-4-11-23)25-14-7-16-27(20-25)33(41-37)29-18-9-19-30(22-29)34(42-38)28-17-8-15-26(21-28)32(40-36)24-12-5-2-6-13-24/h1-22H
    • InChI Key: NVDSZCFODWJOEX-UHFFFAOYSA-N
    • SMILES: [N+](=C(C1C=CC=C(C(C2C=CC=CC=2)=[N+]=[N-])C=1)C1C=CC=C(C(C2C=CC=C(C(C3C=CC=CC=3)=[N+]=[N-])C=2)=[N+]=[N-])C=1)=[N-]

Computed Properties

  • Exact Mass: 542.19674274Da
  • Monoisotopic Mass: 542.19674274Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 8
  • Complexity: 1050
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 4
  • XLogP3: 8.8
  • Topological Polar Surface Area: 8Ų
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